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Compound of Interest

Compound Name: Ursolic aldehyde

Cat. No.: B15596566 Get Quote

Introduction

Ursolic acid (UA) is a naturally occurring pentacyclic triterpenoid found in a wide variety of

plants, including apples, basil, rosemary, and cranberries.[1][2] It has garnered significant

attention from the scientific community for its diverse pharmacological activities, including anti-

inflammatory, anticancer, antioxidant, and hepatoprotective effects.[1][3] The anti-inflammatory

properties of ursolic acid are attributed to its ability to modulate key signaling pathways and

inhibit the production of pro-inflammatory mediators, making it a promising candidate for the

development of new therapeutic agents for inflammatory diseases.[4][5][6]

Mechanism of Action

Ursolic acid exerts its anti-inflammatory effects by targeting multiple components of the

inflammatory cascade. Its primary mechanisms involve the inhibition of the Nuclear Factor-

kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways, which are

central regulators of inflammation.[4][5]

Inhibition of the NF-κB Pathway: NF-κB is a critical transcription factor that controls the

expression of numerous pro-inflammatory genes, including those for cytokines, chemokines,

and enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[7]

[8] In unstimulated cells, NF-κB is held inactive in the cytoplasm by an inhibitory protein

called IκBα. Upon stimulation by inflammatory signals like lipopolysaccharide (LPS), the IκB

kinase (IKK) complex phosphorylates IκBα, leading to its degradation.[9] This allows NF-κB

to translocate to the nucleus and initiate the transcription of target genes.[7] Ursolic acid has
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been shown to suppress NF-κB activation by inhibiting the activation of the IKK complex and

preventing the phosphorylation and degradation of IκBα.[7][9] This action effectively blocks

the nuclear translocation of NF-κB and downregulates the expression of inflammatory

mediators.[7][10]

Modulation of MAPK Pathways: The MAPK family, including extracellular signal-regulated

kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK, plays a crucial role in

transmitting extracellular signals to the nucleus to regulate gene expression involved in

inflammation.[3][5] Over-activation of these pathways is associated with chronic

inflammatory conditions. Ursolic acid has been demonstrated to decrease the

phosphorylation (activation) of ERK, JNK, and p38 MAPK in response to inflammatory

stimuli.[4][5] By inhibiting these pathways, ursolic acid can suppress the production of

inflammatory cytokines such as TNF-α and IL-6.[3]

Suppression of Inflammatory Mediators: Through the inhibition of NF-κB and MAPK

pathways, ursolic acid effectively reduces the production of key inflammatory molecules:

Pro-inflammatory Cytokines: It significantly decreases the levels of tumor necrosis factor-

alpha (TNF-α), interleukin-1beta (IL-1β), interleukin-6 (IL-6), and interleukin-8 (IL-8).[11]

[12]

Nitric Oxide (NO): It inhibits the expression of iNOS, the enzyme responsible for producing

large amounts of NO during inflammation.[9][12]

Prostaglandins: It suppresses the expression and activity of COX-2, an enzyme that

catalyzes the synthesis of prostaglandin E2 (PGE2), a key mediator of pain and swelling.

[12][13]

Key Signaling Pathways Modulated by Ursolic Acid
The diagrams below illustrate the primary signaling pathways involved in inflammation and

highlight the inhibitory actions of Ursolic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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